Cas no 2171778-80-4 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid
• CAS No: 2171778-80-4
• MF: C₂₇H₂₃N₃O₅
• MW: 469.488626718521
• CID: 5877336
• PubChem ID: 165502735
• Update Time: 2025-06-11

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid
• 2171778-80-4
• EN300-1473002
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}hex-4-ynoic acid

• Inchi： 1S/C27H23N3O5/c1-2-3-13-23(26(32)33)29-25(31)22-14-8-15-24(28-22)30-27(34)35-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-12,14-15,21,23H,13,16H2,1H3,(H,29,31)(H,32,33)(H,28,30,34)
• InChI Key： RSHJUJVVHDJNDS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(NC(C(=O)O)CC#CC)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.16377084g/mol
• Monoisotopic Mass: 469.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid

Introduction to 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic Acid (CAS No. 2171778-80-4)

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid, identified by its CAS number 2171778-80-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly due to its unique structural features and biological activities.

The molecular structure of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid incorporates several key functional groups that contribute to its reactivity and biological function. The presence of a pyridine ring, a hexynoic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group makes this compound a versatile building block for the synthesis of more complex pharmaceutical agents. The Fmoc group, in particular, is widely used in peptide synthesis and proteomics, highlighting the compound's potential applications in these areas.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research and development purposes. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the intricate molecular framework of this compound.

In the realm of medicinal chemistry, 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid has been explored for its potential as an intermediate in the development of novel therapeutic agents. Its structural motifs suggest that it may interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. For instance, the pyridine ring can serve as a hydrogen bond acceptor, which is crucial for binding to biological targets with high affinity.

One of the most promising applications of this compound is in the field of oncology. Researchers have hypothesized that its ability to inhibit specific enzymes involved in cancer cell proliferation could make it a valuable component in anticancer drug formulations. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on various kinases, which are key players in cancer signaling pathways. These findings have spurred further investigation into the development of more potent and selective inhibitors based on this scaffold.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule also opens up possibilities for peptide conjugation, allowing for the creation of hybrid molecules that combine the properties of peptides and small organic compounds. This approach has been increasingly popular in drug design, as it allows for the optimization of both pharmacokinetic and pharmacodynamic properties. The hexynoic acid moiety further enhances the versatility of this compound, providing a site for additional functionalization and modification.

In addition to its pharmaceutical applications, 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid has shown potential in material science and chemical biology. Its unique structural features make it an attractive candidate for designing novel materials with specific properties, such as luminescent probes or molecular recognition agents. The ability to modify its structure allows researchers to fine-tune its characteristics for various applications.

The latest research in this field has highlighted the importance of understanding the stereochemistry of this compound. Studies have demonstrated that subtle changes in the configuration of certain atoms can significantly alter its biological activity. This underscores the need for precise synthetic methodologies to ensure that the desired stereoisomer is obtained in high purity. Advances in chiral catalysis and asymmetric synthesis have made it possible to achieve high levels of enantioselectivity during the preparation of this compound.

Efforts are also underway to develop sustainable synthetic routes for 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-4-ynoic acid. Green chemistry principles are being applied to minimize waste and reduce energy consumption during synthesis. For example, solvent-free reactions and catalytic methods are being explored to make the process more environmentally friendly without compromising on yield or purity.

The future prospects for this compound are vast, with ongoing research aimed at uncovering new applications and improving existing ones. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing its full potential. As our understanding of biological systems continues to grow, so too will our ability to design molecules like 2-{6-(9H-fluoren}-9\text{-yl)methoxycarbonyl}amino\)pyridin\text{-}\text{2\text{-ylformamido}}hex\text{-}\text{4\text{-ynoic acid}) that can address complex diseases effectively.